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Compound of Interest

Compound Name: 3,3-Dimethylhexane

Cat. No.: B1196316

Essential Safety and Handling Guide for 3,3-
Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for the use of 3,3-
Dimethylhexane in a laboratory setting. Adherence to these procedures is essential for
ensuring personal safety and regulatory compliance.

l. Personal Protective Equipment (PPE)

When handling 3,3-Dimethylhexane, a comprehensive PPE strategy is required to minimize
exposure and ensure safety. The following table summarizes the necessary equipment.
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Protection Type

Required PPE

Specifications & Rationale

Eye and Face Protection

Tightly fitting safety goggles or

a face shield.

Protects against splashes and
vapors that can cause severe

eye irritation.[1][2]

Skin Protection

Chemical-resistant lab coat
and impervious gloves (e.g.,
Nitrile, Butyl rubber).[1][2][3]

Prevents skin contact which
can cause irritation. Gloves

must be inspected before use.

[1]

Respiratory Protection

NIOSH/MSHA-approved vapor

respirator.

Required if exposure limits are
exceeded or if working in an
area with inadequate
ventilation to protect against

inhalation of harmful vapors.[4]

Foot Protection

Closed-toe shoes, with
chemical-resistant boots as

needed.

Protects against spills and

chemical exposure.

Il. Quantitative Data Summary

The following table provides key quantitative data for 3,3-Dimethylhexane for easy reference.
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Property Value Source
CAS Number 563-16-6 [1][4]
Molecular Formula C8H18 [4]
Molecular Weight 114.23 g/mol [4]
Boiling Point 112 °C (233.6 °F) [4]
Flash Point 7 °C (44.6 °F) [4]
Specific Gravity 0.71

Vapor Pressure 28.6 mm Hg [5]

Occupational Exposure Limit 300 ppm (8-hour TWA), 380
(Finland) ppm (15-min STEL)

lll. Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 3,3-Dimethylhexane is crucial for laboratory safety.

» Preparation and Engineering Controls:

o

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

[¢]

Ensure an eyewash station and safety shower are readily accessible.

[¢]

Ground and bond all containers and receiving equipment to prevent static discharge.[4]

o

Use only non-sparking tools and explosion-proof equipment.[1]

e Donning PPE:

o Before handling, put on all required PPE as detailed in Section I.

e Chemical Handling:

o Avoid direct contact with skin and eyes.[1]
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o Do not breathe in gas, fumes, vapor, or spray.

o Keep the container tightly closed when not in use.[1]

o Keep away from heat, sparks, open flames, and other sources of ignition.[4]

e Storage:

o Store in a cool, dry, and well-ventilated place away from incompatible materials such as
oxidizing agents.[1]

o Keep containers properly labeled.[4]

e In Case of a Spill:

[e]

Remove all sources of ignition.[1]

o

Evacuate personnel to a safe area.[1]

[¢]

For small spills, absorb with a non-combustible material like dry earth or sand.

[e]

Prevent the spill from entering drains or sewers.[1]

IV. Disposal Plan: Step-by-Step Procedures

Proper disposal of 3,3-Dimethylhexane and contaminated materials is critical to prevent
environmental harm and ensure regulatory compliance.

o Waste Segregation:

o Collect all 3,3-Dimethylhexane waste, including contaminated materials, in a suitable and
closed container labeled for hazardous waste.[1][6]

o Contaminated PPE Disposal:

o Contaminated gloves, lab coats, and other disposable PPE should be placed in a
designated hazardous waste container.

o Do not reuse contaminated clothing.[4]
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» Disposal Method:
o Dispose of contents and container to an approved waste disposal plant.[4]

o It may be possible to dissolve or mix the material with a combustible solvent and burn it in
a chemical incinerator equipped with an afterburner and scrubber.

e Regulatory Compliance:
o Always observe all federal, state, and local regulations when disposing of the substance.

o Disposal must be undertaken by qualified personnel.

V. Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 3,3-

Dimethylhexane.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://datasheets.scbt.com/sds/aghs/en/sc-486760.pdf
https://www.benchchem.com/product/b1196316?utm_src=pdf-body
https://www.benchchem.com/product/b1196316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling and Disposal of 3,3-Dimethylhexane
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Caption: Safe handling and disposal workflow for 3,3-Dimethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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